Cas no 1805025-70-0 (5-Bromo-3-methyl-2-nitrothiophenol)

• Product Name: 5-Bromo-3-methyl-2-nitrothiophenol
• CAS No: 1805025-70-0
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 4961274
• Update Time: 2025-06-28

5-Bromo-3-methyl-2-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-nitrothiophenol

• Inchi： 1S/C7H6BrNO2S/c1-4-2-5(8)3-6(12)7(4)9(10)11/h2-3,12H,1H3
• InChI Key： YPKQNWOYALZUAY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)[N+](=O)[O-])S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 46.8

Additional information on 5-Bromo-3-methyl-2-nitrothiophenol

Introduction to 5-Bromo-3-methyl-2-nitrothiophenol (CAS No. 1805025-70-0)

5-Bromo-3-methyl-2-nitrothiophenol, identified by its Chemical Abstracts Service (CAS) number 1805025-70-0, is a significant organic compound that has garnered attention in the field of pharmaceutical and materials chemistry. This heterocyclic aromatic molecule, featuring a thiophene core substituted with bromine, a methyl group, and a nitro group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural configuration of 5-Bromo-3-methyl-2-nitrothiophenol contributes to its reactivity and functionality. The presence of the bromine atom at the 5-position enhances its utility as a halogenated precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. Additionally, the methyl group at the 3-position and the nitro group at the 2-position introduce steric and electronic influences that modulate its chemical behavior, making it a versatile building block for medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. 5-Bromo-3-methyl-2-nitrothiophenol has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its incorporation into drug-like molecules has shown promise in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The nitro group, in particular, can be further functionalized through reduction to an amine or diazotization to introduce additional pharmacophoric elements.

One of the most compelling aspects of 5-Bromo-3-methyl-2-nitrothiophenol is its role in developing novel materials. Thiophene-based polymers and oligomers are widely studied for their optoelectronic properties, making them suitable for organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. The bromine substituent allows for post-polymerization modifications, enabling fine-tuning of material properties such as conductivity and stability. Recent advancements in thiophene-based materials have highlighted the importance of halogenated derivatives like 5-Bromo-3-methyl-2-nitrothiophenol in achieving high-performance functional materials.

The synthesis of 5-Bromo-3-methyl-2-nitrothiophenol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination of 3-methylthiophene followed by nitration to introduce the nitro group at the desired position. The regioselectivity of these reactions is influenced by electronic effects inherent to the thiophene ring, ensuring high yields and purity when optimized conditions are employed.

From an industrial perspective, the demand for 5-Bromo-3-methyl-2-nitrothiophenol has been increasing due to its versatility in drug discovery and material science. Pharmaceutical companies are particularly interested in its potential as a scaffold for developing new therapeutics, while researchers in materials science are exploring its applications in advanced electronic devices. The compound's ability to undergo diverse chemical transformations makes it an indispensable tool in both academic research and industrial settings.

The safety profile of 5-Bromo-3-methyl-2-nitrothiophenol is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical intermediate, thorough characterization using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is essential to confirm purity and identity.

In conclusion,5-Bromo-3-methyl-2-nitrothiophenol (CAS No. 1805025-70-0) represents a fascinating compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material engineering. As research continues to uncover new methodologies for utilizing this intermediate,5-Bromo-3-methyl-2-nitrothiophenol is poised to remain at the forefront of innovation in synthetic chemistry.